3-methyl-2-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-2-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C16H18N4O5S and its molecular weight is 378.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The compound is part of a broader class of sulfonamide-based heterocycles, recognized for their synthesis through novel methodologies. These include the creation of sulfone-linked bis heterocycles with antimicrobial properties (Padmavathi et al., 2008). The research demonstrates the compound's pronounced activity in antimicrobial applications, highlighting its potential in the development of new antibacterial agents.
- Another study focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their suitability as antibacterial agents (Azab et al., 2013). This work indicates the broad applicability of such compounds in addressing microbial resistance.
Biological Activity
- Sulfonamide compounds, including variants of the mentioned compound, have been explored for their antibacterial and antimicrobial efficacies. For instance, derivatives showing significant activity against bacteria, indicating their potential in creating new treatments for bacterial infections (El‐Emary et al., 2002).
- The research extends into exploring the compound's role in creating cyclooxygenase-2 (COX-2) inhibitors, with studies detailing the synthesis of sulfonamide-containing 1,5-diarylpyrazole derivatives for blocking COX-2 in vitro and in vivo, leading to the identification of potent and selective inhibitors (Penning et al., 1997).
Chemical Transformations
- The compound has also been studied for its reactivity and transformation properties, such as in the thermal, acid-catalyzed, and photolytic transformations of spirocyclic 3H-pyrazoles, showcasing its versatility in chemical synthesis and the generation of novel structures with potential therapeutic applications (Vasin et al., 2014).
Properties
IUPAC Name |
3-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O5S/c1-19-14-8-13(2-3-15(14)25-16(19)21)26(22,23)18-11-9-17-20(10-11)12-4-6-24-7-5-12/h2-3,8-10,12,18H,4-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLZQHNBUAQGGKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)S(=O)(=O)NC3=CN(N=C3)C4CCOCC4)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.